Cas no 2165427-41-6 (tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate)

Technical Introduction: tert-Butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate is a chiral cyclohexane derivative featuring a hydroxymethyl group and a tert-butoxycarbonyl (Boc) protected amine. The (1S,3S) stereochemistry ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The Boc group offers stability under basic conditions and selective deprotection, while the hydroxymethyl functionality provides a handle for further derivatization. Its rigid cyclohexane backbone enhances stereocontrol in reactions. This compound is particularly useful in peptidomimetics and small-molecule drug development, where precise stereochemistry and orthogonal protection are critical. Suitable for controlled coupling reactions, it is often employed in medicinal chemistry and catalysis research.

tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate structure

2165427-41-6 structure

Product Name:tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate

CAS No:2165427-41-6

MF:C₁₂H₂₃NO₃

MW:229.315923929214

MDL:MFCD32632523

CID:4777241

PubChem ID:90307591

Update Time:2026-02-27

tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

- (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester
- Tert-Butyl Trans-(3-Hydroxymethyl)Cyclohexylcarbamate
- SB12115
- SB35444
- tert-butyl ((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
- tert-butyl((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
- tert-butyl N-[(1S,3S)-3-(hydroxymethyl)cyclohexyl]carbamate
- racemic trans 3-hydroxymethyl-cyclohexyl-carbamic acid tert-butyl ester
- tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate
- EN300-33122749
- (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamicacidtert-butylester
- LBJSEPNOVVUVJA-UWVGGRQHSA-N
- CS-0340264
- 2165427-41-6
- 920966-17-2
- DTXSID601153858
- rel-1,1-Dimethylethyl N-[(1R,3R)-3-(hydroxymethyl)cyclohexyl]carbamate
- (1S,3S)-1-(Boc-amino)-3-(hydroxymethyl)cyclohexane
- AT29041
- SCHEMBL15909157
- PS-16627
- trans-1-(Boc-amino)-3-hydroxymethyl-cyclohexane
- MFCD32632523
- MDL： MFCD32632523
- Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10-/m0/s1
- InChI Key： LBJSEPNOVVUVJA-UWVGGRQHSA-N
- SMILES： OC[C@H]1CCC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 229.16779360 g/mol
Monoisotopic Mass: 229.16779360 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 229.32
XLogP3: 1.8
Topological Polar Surface Area: 58.6

tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1808-1g	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	96%	1g	13399.07CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1808-250mg	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	96%	250mg	3985.8CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1808-50mg	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	96%	50mg	1653.68CNY	2021-05-07
eNovation Chemicals LLC	Y1122956-100mg	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	96%	100mg	$375	2022-10-24
eNovation Chemicals LLC	Y1122956-250mg	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	96%	250mg	$570	2022-10-24
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eNovation Chemicals LLC	Y1122956-1g	(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester	2165427-41-6	95%	1g	$1765	2024-07-28